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Compound of Interest

Compound Name: Rivastigmine metabolite-d6

Cat. No.: B563595

An In-Depth Technical Guide to the Properties of Rivastigmine's Decarbamylated Metabolite:
NAP226-90 and its Deuterated Analog NAP226-90-d6

Introduction

Rivastigmine is a reversible cholinesterase inhibitor used for the symptomatic treatment of mild
to moderate dementia associated with Alzheimer's and Parkinson's diseases.[1][2] Its
therapeutic effect is predicated on increasing acetylcholine levels in the brain by inhibiting both
acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[1][3] The metabolism of
rivastigmine is rapid and occurs primarily through cholinesterase-mediated hydrolysis, yielding
its principal, decarbamylated metabolite, NAP226-90 (also known as ZNS 114-666).[1][2][4]
This metabolite itself is pharmacologically active, contributing to the overall therapeutic effect.

[4]

This technical guide provides a comprehensive overview of the properties of NAP226-90 and
its stable isotope-labeled analog, NAP226-90-d6. The deuterated form, NAP226-90-d6, serves
as an essential internal standard for the accurate quantification of NAP226-90 in biological
matrices during pharmacokinetic and metabolic studies.[5] This document is intended for
researchers, scientists, and drug development professionals, offering detailed data,
experimental protocols, and workflow visualizations.

Physicochemical Properties
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NAP226-90 is a phenolic compound resulting from the hydrolysis of the carbamate moiety of
rivastigmine.[6][7] Its deuterated analog, NAP226-90-d6, is structurally identical except for the
substitution of six hydrogen atoms with deuterium, which imparts a higher molecular weight,
making it distinguishable by mass spectrometry without altering its chemical behavior.[5]

Property NAP226-90 NAP226-90-d6
S)-3-(1-
3-[(15)-1- ( ) ( .
Formal Name ) ) (Dimethylamino)ethyl)phenol-
(dimethylamino)ethyl]-phenol d6
CAS Number 139306-10-8[6][8][9] 1217706-31-4[10]
Molecular Formula C10H15NO[6] C10H9DsNO[5]
Molecular Weight 165.2 g/mol [6] 171.27 g/mol [5]
Not specified (typically high for
Purity >98% P (typically hig
use as standard)
Formulation A crystalline solid[6] Not specified
Solubilit DMF: 30 mg/ml; DMSO: 30 Soluble in DMSO, PEG300,
olubili
Y mg/ml; Ethanol: 30 mg/ml[6] Tween-80, Saline, Corn Qil[11]
-80°C (up to 6 months); -20°C
Storage -20°C[6]
(up to 1 month)[11]
Stability > 4 years|[6] See storage conditions

Metabolic Pathway and Pharmacokinetics

Rivastigmine's metabolism is uniqgue among cholinesterase inhibitors as it is primarily
metabolized by its target enzymes, AChE and BUChE, and does not significantly involve the
hepatic cytochrome P450 (CYP) isoenzyme system.[3][12][13] This minimizes the potential for
drug-drug interactions.[13] The primary metabolic pathway is the hydrolysis of the carbamate
bond to form NAP226-90.[1][13] This metabolite is subsequently conjugated, primarily via
sulfation, and eliminated through renal excretion.[13][14] Over 97% of the administered dose is
recovered in the urine as metabolites, with no parent drug detected.[13][14]
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Figure 1: Metabolic pathway of Rivastigmine to NAP226-90 and its subsequent elimination.
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The pharmacokinetic profile of NAP226-90 has been characterized in patients with Alzheimer's
disease. The metabolite has a clearance of approximately 100 L/h and a volume of distribution
of 256 L.[4] In cerebrospinal fluid (CSF), NAP226-90 levels correlate well with
acetylcholinesterase inhibition, with a concentration of about 5.4 pg/L required for half-maximal
inhibition.[4]

Pharmacokinetic Value (for NAP226-

Species Reference
Parameter 90)
Clearance (CL/F) ~100 L/h Human [4]
Volume of Distribution
256 L Human [4]

(Vd/F)
CSF Equilibration

) ~0.5 hours Human [4]
Half-life
ICs0 (AChE Inhibition) ~5.4 pg/L (in CSF) Human [4]

Analytical Methodology for Quantification

The simultaneous quantification of rivastigmine and its metabolite NAP226-90 in biological
samples like plasma and brain homogenates is crucial for pharmacokinetic and
pharmacodynamic studies. The standard method is High-Performance Liquid Chromatography
coupled with tandem mass spectrometry (HPLC-MS/MS), which offers high sensitivity and
selectivity.[15][16][17][18] In these assays, NAP226-90-d6 is the ideal internal standard for the
quantification of NAP226-90.

Experimental Protocol: Sample Preparation and
Analysis

The following protocol is a synthesis of methodologies described in the literature for the
analysis of NAP226-90 in rat plasma and brain tissue.[15][16][19]

1. Sample Preparation (Liquid-Liquid Extraction)[15][19]

e To a 200 pL aliquot of rat plasma or brain homogenate, add the internal standard solution
(NAP226-90-d6).
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Add 1 mL of ethyl acetate as the extraction solvent.
Vortex the mixture for 1 minute.
Centrifuge at 4000 rpm for 10 minutes to separate the layers.
Transfer the upper organic layer (ethyl acetate) to a clean tube.
Evaporate the solvent to dryness under a stream of nitrogen gas at 40°C.
Reconstitute the dried residue in 100 pL of the mobile phase (e.g., acetonitrile/water).
Vortex briefly and inject a portion (e.g., 25 pL) into the HPLC-MS/MS system.
. Chromatographic and Mass Spectrometric Conditions

The separation is typically achieved on a C18 reversed-phase column.[15][18][19] The
specific parameters can vary, but a summary of typical conditions is provided in the table
below.
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Parameter

Typical Conditions

HPLC System

Agilent 1100 series or equivalent

Column C18 column (e.g., Gemini 150 x 2.0 mm)[18]
Isocratic or gradient elution with Acetonitrile and

Mobile Phase 10 mM Ammonium Hydroxide or similar
buffer[15][18]

Flow Rate 0.2 - 0.4 mL/min

Injection Volume

10 - 25 pL[18]

Mass Spectrometer

Triple quadrupole mass spectrometer (e.g.,
Sciex API 3000)

lonization Mode

Electrospray lonization (ESI), Positive Mode[15]
[19]

Detection Mode

Multiple Reaction Monitoring (MRM)

MRM Transition (Rivastigmine)

miz 251.2 - 206.1[15]

MRM Transition (NAP226-90)

m/z 166.1 - 121.0 (protonated molecule)

Note: Specific m/z transitions for NAP226-90 can vary based on the instrument and adduct ion

formed. The values presented are representative.
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Figure 2: General experimental workflow for the quantification of NAP226-90.
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Method Validation

Analytical methods for quantifying NAP226-90 are validated to ensure reliability. Key validation
parameters include:

» Linearity: The method demonstrates linearity over a concentration range, for example, from
0.5 to 50 ng/mL for NAP226-90 in plasma.[16]

e Accuracy and Precision: Intra- and inter-day precision and accuracy are typically required to
be within 15%.[15][19]

 Limit of Quantification (LOQ): The lowest concentration that can be reliably quantified. For
NAP226-90, LOQs have been reported at 0.5 ng/mL in plasma and 5 pmol/g in brain tissue.
[15][16][19]

o Extraction Recovery: The efficiency of the extraction process is evaluated. For NAP226-90,
recovery rates are generally high, often exceeding 90%.[19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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